molecular formula C11H13NO4 B8392695 2-Methyl-2-(2-nitro-4-methylphenoxy)propanal

2-Methyl-2-(2-nitro-4-methylphenoxy)propanal

Cat. No.: B8392695
M. Wt: 223.22 g/mol
InChI Key: FNNXLWQFXUNRKE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methyl-2-(2-nitro-4-methylphenoxy)propanal is a useful research compound. Its molecular formula is C11H13NO4 and its molecular weight is 223.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13NO4

Molecular Weight

223.22 g/mol

IUPAC Name

2-methyl-2-(4-methyl-2-nitrophenoxy)propanal

InChI

InChI=1S/C11H13NO4/c1-8-4-5-10(9(6-8)12(14)15)16-11(2,3)7-13/h4-7H,1-3H3

InChI Key

FNNXLWQFXUNRKE-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)OC(C)(C)C=O)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of ethyl 2-methyl-2-(2-nitro-4-methylphenoxy)propionate (4.47 g) in toluene (50 ml) was cooled to -78° C. and treated dropwise with diisobutylaluminium hydride (DIBAL, 11.3 ml, 1.5M solution in toluene). The mixture was stirred for 2 hours and then additional DIBAL was added until reaction was complete, (ca. 4.4 ml) as monitored by thin layer chromatographic (tlc). The reaction was quenched by addition of aqueous ammonium chloride solution and ether. The resulting mixture was clarified by filtration through kieselguhr. The organic phase was separated, dried (MgSO4) and concentrated to give an oil. Purification by flash column chromatography, eluting with a mixture of ethyl acetate and hexane (increasing from 10:90 v/v to 15:85 v/v), gave 2-methyl-2-(2-nitro-4-methylphenoxy)propanal as an oil, (1.89 g); NMR: 1.45(6H, s), 2.35(3H, s), 6.8-7.6(3H, m) and 9.85(1H, s).
Quantity
4.47 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
11.3 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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